Cas no 80171-29-5 (methyl 2-fluoro-3-oxobutanoate)

methyl 2-fluoro-3-oxobutanoate structure
80171-29-5 structure
Product Name:methyl 2-fluoro-3-oxobutanoate
CAS No:80171-29-5
MF:C5H7FO3
MW:134.105685472488
CID:879936
PubChem ID:11679823
Update Time:2025-04-19

methyl 2-fluoro-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-fluoro-3-oxo-, methyl ester (9CI)
    • Methyl 2-fluoro-3-oxobutanoate
    •  
    • EN300-1457732
    • 2-FLUORO-3-OXO-BUTANOIC ACID METHYL ESTER
    • 2-FLUORO-3-OXO-BUTANOICACIDMETHYLESTER
    • SCHEMBL353238
    • 80171-29-5
    • methyl 2-fluoro-3-oxobutanoate
    • Inchi: 1S/C5H7FO3/c1-3(7)4(6)5(8)9-2/h4H,1-2H3
    • InChI Key: FXZAMEPLYGXHJI-UHFFFAOYSA-N
    • SMILES: FC(C(=O)OC)C(C)=O

Computed Properties

  • Exact Mass: 134.03792224g/mol
  • Monoisotopic Mass: 134.03792224g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 43.4Ų

methyl 2-fluoro-3-oxobutanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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$888.0 2023-06-06
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$1057.0 2023-06-06
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Enamine
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$4545.0 2023-06-06
Enamine
EN300-1457732-50mg
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$888.0 2023-09-29
Enamine
EN300-1457732-100mg
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